Cas no 1261935-39-0 (2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid
• CAS No: 1261935-39-0
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• MDL: MFCD18322643
• CID: 2622171
• PubChem ID: 53228462
• Update Time: 2025-04-21

2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%
• DTXSID80691995
• 1261935-39-0
• 3'-Chloro-4'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322643
• 2-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-6-METHYLBENZOIC ACID
• 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid

• MDL： MFCD18322643
• Inchi： 1S/C16H13ClO4/c1-9-4-3-5-11(14(9)15(18)19)10-6-7-12(13(17)8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： KXGBZFUPZOZGCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 304.0502366Da
• Monoisotopic Mass: 304.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų